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Compound of Interest

Compound Name: M2N12

cat. No.: B15586497

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides essential safety and logistical information for the proper disposal of the
chemical compound M2N12 (CAS Number: 2376577-06-7). The following procedures are
based on available safety data and general laboratory best practices.

Immediate Safety and Handling Information

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, M2N12 is not
classified as a hazardous substance under the Globally Harmonized System (GHS). Standard
laboratory safety protocols should be followed when handling this compound.

Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves. Although no specific glove
material is recommended due to a lack of testing, nitrile gloves are a common choice for
general laboratory use.

o Eye Protection: Safety glasses or goggles are recommended.
o Skin and Body Protection: A laboratory coat should be worn.
First Aid Measures:

 Inhalation: Move to fresh air. If any symptoms occur, consult a physician.
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o Skin Contact: The product is generally not expected to cause skin irritation. Wash with soap
and water.

e Eye Contact: Rinse opened eyes for several minutes under running water.
e Ingestion: If symptoms persist, consult a doctor.

Quantitative Safety Data Summary

The following table summarizes the hazard ratings for M2N12 as provided in the Safety Data
Sheet.

Hazard Rating . L
Category Rating Description
System

No hazard beyond
NFPA Health 0 that of ordinary
combustible material.

Will not burn under

Fire 0 ] ] N
typical fire conditions.
Normally stable, even
o under fire exposure
Reactivity 0 » )
conditions, and is not
reactive with water.
No significant risk to
HMIS Health 0
health.
B Materials that will not
Flammability 0
burn.
Reactivity 0 Minimal hazard.

M2N12 Disposal Protocol

As M2N12 is not classified as a hazardous substance, its disposal is generally less stringent
than for hazardous chemicals. However, it is imperative to adhere to all local, state, and
institutional regulations regarding chemical waste disposal.
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Step-by-Step Disposal Procedure:

o Review Institutional Policies: Before proceeding, consult your institution's specific guidelines
for the disposal of non-hazardous chemical waste.

o Container Labeling: Ensure the waste container holding M2N12 is clearly and accurately
labeled with the full chemical name: "6-chloro-7-[[[1-[(4-methylphenyl)methyl]-1H-1,2,3-
triazol-4-yllmethyllJamino]-5,8-quinolinedione” and CAS number "2376577-06-7".

» Waste Segregation:

o Do not mix M2N12 waste with hazardous waste streams (e.g., flammable solvents,
corrosive materials, or heavy metals).

o Collect solid M2N12 waste in a designated, sealed container for non-hazardous solid
chemical waste.

o Collect solutions of M2N12 in a designated, sealed container for non-hazardous agueous
waste. Do not dispose of down the drain unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

» Arrange for Pickup/Disposal: Contact your institution's EHS or equivalent department to
arrange for the collection and disposal of the non-hazardous chemical waste container.

Experimental Workflow: M2N12 Disposal Decision
Pathway

The following diagram illustrates the decision-making process for the proper disposal of
M2N12.
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M2N12 Disposal Workflow
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Caption: M2N12 Disposal Decision Workflow.
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Disclaimer: The information provided is based on the available Safety Data Sheet for M2N12. It
is the user's responsibility to develop proper handling and disposal methods based on their
specific conditions of use and to comply with all applicable regulations.

 To cite this document: BenchChem. [Proper Disposal Procedures for M2N12]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15586497#m2n12-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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